N-(2,4-Dinitrophenyl)-L-isoleucine N-(2,4-Dinitrophenyl)-L-isoleucine
Brand Name: Vulcanchem
CAS No.: 1655-56-7
VCID: VC0168005
InChI: InChI=1S/C12H15N3O6/c1-3-7(2)11(12(16)17)13-9-5-4-8(14(18)19)6-10(9)15(20)21/h4-7,11,13H,3H2,1-2H3,(H,16,17)/t7-,11-/m0/s1
SMILES: CCC(C)C(C(=O)O)NC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula: C12H15N3O6
Molecular Weight: 297.26 g/mol

N-(2,4-Dinitrophenyl)-L-isoleucine

CAS No.: 1655-56-7

Main Products

VCID: VC0168005

Molecular Formula: C12H15N3O6

Molecular Weight: 297.26 g/mol

N-(2,4-Dinitrophenyl)-L-isoleucine - 1655-56-7

CAS No. 1655-56-7
Product Name N-(2,4-Dinitrophenyl)-L-isoleucine
Molecular Formula C12H15N3O6
Molecular Weight 297.26 g/mol
IUPAC Name (2S,3S)-2-(2,4-dinitroanilino)-3-methylpentanoic acid
Standard InChI InChI=1S/C12H15N3O6/c1-3-7(2)11(12(16)17)13-9-5-4-8(14(18)19)6-10(9)15(20)21/h4-7,11,13H,3H2,1-2H3,(H,16,17)/t7-,11-/m0/s1
Standard InChIKey PCZSORDQCDENOD-CPCISQLKSA-N
Isomeric SMILES CC[C@H](C)[C@@H](C(=O)O)NC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]
SMILES CCC(C)C(C(=O)O)NC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]
Canonical SMILES CCC(C)C(C(=O)O)NC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]
PubChem Compound 22819055
Last Modified Nov 11 2021
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